molecular formula C5H5ClN2OS B8733878 5-Chloro-2-(methylsulfinyl)pyrimidine

5-Chloro-2-(methylsulfinyl)pyrimidine

Cat. No.: B8733878
M. Wt: 176.62 g/mol
InChI Key: CKHNPGGEXNTNPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(methylsulfinyl)pyrimidine is a useful research compound. Its molecular formula is C5H5ClN2OS and its molecular weight is 176.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5ClN2OS

Molecular Weight

176.62 g/mol

IUPAC Name

5-chloro-2-methylsulfinylpyrimidine

InChI

InChI=1S/C5H5ClN2OS/c1-10(9)5-7-2-4(6)3-8-5/h2-3H,1H3

InChI Key

CKHNPGGEXNTNPC-UHFFFAOYSA-N

Canonical SMILES

CS(=O)C1=NC=C(C=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methylthio-5-chloropyrimidine (13 mmol) in chloroform (85 ml) was cooled to -20° C. and m-chloroperbenzoic acid (17 mmol) added with stirring. The mixture was stirred for 40 min at -20° C. and for 4 h at 0° C. and left at this temperature overnight. The chloroform solution was then washed with 1 M potassium carbonate (3×10 ml) and the dried (MgSO4) solution evaporated. The residual oily material crystallized on standing; yield 80% m.p. 48° C. (n-heptane). 1H NMR (CDCl3): δ2.93 (Me), 8.83 (2H-4,6).
Quantity
13 mmol
Type
reactant
Reaction Step One
Quantity
85 mL
Type
solvent
Reaction Step One
Quantity
17 mmol
Type
reactant
Reaction Step Two

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